4-Chlorophenyl methylsulfamate

• CAS RN: 54838-83-4
• Molecular Formula: C7H8ClNO3S
• Molecular Weight: 221.66 g/mol
• IUPAC Name: (4-chlorophenyl) N-methylsulfamate
• InChI: InChI=1S/C7H8ClNO3S/c1-9-13(10,11)12-7-4-2-6(8)3-5-7/h2-5,9H,1H3
• InChI Key: LQPXMQWXTFWTIM-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)OC1=CC=C(C=C1)Cl

Description

4-Chlorophenyl methylsulfamate is a useful research compound. Its molecular formula is C7H8ClNO3S and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 18.1 g (0.14 mole) of N-methylsulfamoyl chloride (Preparation 24) in 20 ml methylene chloride was added at 10°-20° C. to a solution of 12.8 g (0.10 mole) of 4-chlorophenol and 15 g (0.15 mole) of triethylamine in 50 ml of methylene chloride. The cooling was removed and the mixture stirred at ambient temperature for four hours. The mixture was filtered to remove the triethylamine hydrochloride. The filtrate was extracted with dilute HCl (6 ml of 37% hydrochloric acid in 60 ml water) followed by a water wash. The organic layer was then extracted with dilute potassium carbonate (8.0 g in 80 ml water) followed by a water wash. The methylene chloride layer was concentrated to 21.7 g of yellow oil which crystallized on cooling. The solid was stirred in a mixture of 10 ml toluene and 63 ml petroleum ether to obtain 20.3 g of yellow solid. The 20.3 g was recrystallized from 1:2 toluene: petroleum ether to give 8.73 g of white solid, mp 61°-62° C.

Synthesis routes and methods II

Procedure details